

Technical Support Center: Mitigating Fluoropyrimidine Toxicity In Vitro

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-Fluoro-2-(4-morpholinyl)-4-pyrimidinamine

CAS No.: 312928-75-9

Cat. No.: B1332462

[Get Quote](#)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluoropyrimidine compounds. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate and reduce the toxicity of these compounds in your in vitro experiments. As Senior Application Scientists, we have compiled this guide based on established scientific principles and extensive laboratory experience to ensure the integrity and success of your research.

Understanding Fluoropyrimidine-Induced Cytotoxicity

Fluoropyrimidines, such as 5-fluorouracil (5-FU) and its prodrugs like capecitabine, are a cornerstone of chemotherapy. Their efficacy lies in their ability to disrupt DNA and RNA synthesis in rapidly dividing cancer cells. However, this potent anti-cancer activity can also lead to significant toxicity in normal cells, a challenge that is also pertinent in in vitro models. Understanding the primary mechanisms of action is crucial for troubleshooting unexpected cytotoxicity.


The cytotoxic effects of 5-FU are primarily mediated through two pathways[1]:

- **Inhibition of DNA Synthesis:** 5-FU is metabolized to 5-fluoro-2'-deoxyuridine monophosphate (FdUMP), which forms a stable complex with thymidylate synthase (TS). This inhibition depletes the intracellular pool of thymidine triphosphate (dTTP), a necessary precursor for DNA replication and repair, ultimately leading to "thymineless death." [1][2]
- **Disruption of RNA Function:** 5-FU can also be converted to 5-fluorouridine triphosphate (FUTP) and incorporated into RNA. This fraudulent base disrupts RNA processing and function, leading to errors in protein synthesis and contributing to cellular toxicity [1].

The balance between the anabolic (activation) and catabolic (breakdown) pathways of fluoropyrimidines is a critical determinant of their toxicity. Key enzymes involved include:

- **Thymidine Phosphorylase (TP):** This enzyme is involved in the activation of some fluoropyrimidine prodrugs to 5-FU [3][4][5].
- **Dihydropyrimidine Dehydrogenase (DPD):** This is the rate-limiting enzyme in the catabolism of 5-FU [6][7]. Deficiencies in DPD activity, often due to genetic polymorphisms, can lead to a dramatic increase in 5-FU half-life and severe toxicity [8][9][10][11].

Core Mechanisms of Fluoropyrimidine Action and Metabolism



[Click to download full resolution via product page](#)

Caption: Anabolic and catabolic pathways of 5-Fluorouracil (5-FU).

Troubleshooting Guide: Q&A Format

This section addresses specific issues you may encounter during your in vitro experiments with fluoropyrimidine compounds.

Question 1: I'm observing excessive cytotoxicity in my non-cancerous (control) cell line, even at low concentrations of 5-FU. What could be the cause?

Possible Causes and Solutions:

- **High Intrinsic Sensitivity of the Cell Line:** Some cell lines are inherently more sensitive to fluoropyrimidines.

- Actionable Advice: Perform a dose-response curve on your control cell line to determine its baseline sensitivity and establish a therapeutic window for your experiments.
- Mycoplasma Contamination: This is a critical and often overlooked issue. Mycoplasma species possess the enzyme cytosine deaminase, which can convert 5-fluorocytosine (5-FC), a related but generally non-toxic compound, into the highly toxic 5-FU. If your 5-FU stock is inadvertently contaminated with 5-FC, or if you are working with 5-FC directly, mycoplasma can lead to unexpected and severe cytotoxicity[1].
 - Actionable Advice:
 - Regularly test your cell cultures for mycoplasma contamination. Use a reliable PCR-based or luminescence-based detection kit.
 - If contamination is detected, discard the contaminated cultures and thoroughly decontaminate your incubator and biosafety cabinet.
 - Always use certified mycoplasma-free cell lines from a reputable cell bank for your initial experiments.
- Low Dihydropyrimidine Dehydrogenase (DPD) Activity: The cell line you are using may have naturally low expression or activity of DPD, the primary enzyme responsible for breaking down 5-FU. This leads to a longer half-life of the compound and increased toxicity[6][7].
 - Actionable Advice:
 - Assess DPD expression/activity: If you suspect low DPD activity, you can measure DPD mRNA levels by RT-qPCR or protein levels by western blot or ELISA. A functional assay measuring the conversion of a substrate can also be performed.
 - Select a different cell line: If low DPD activity is confirmed and is problematic for your experimental goals, consider using a different control cell line with known higher DPD expression.

Question 2: My experimental results are inconsistent, with high variability in cytotoxicity between replicate

wells/plates. What should I check?

Possible Causes and Solutions:

- **Inconsistent Drug Concentration:** Errors in serial dilutions or uneven distribution of the compound in the culture medium can lead to variability.
 - **Actionable Advice:** Ensure thorough mixing of your drug stocks and culture medium. Use calibrated pipettes and follow a consistent dilution protocol.
- **Variability in Cell Seeding Density:** Inconsistent cell numbers at the start of the experiment will lead to variable responses to the drug.
 - **Actionable Advice:** Use a cell counter to ensure accurate and consistent cell seeding density across all wells and plates.
- **Edge Effects:** Wells on the periphery of a microplate are prone to evaporation, which can concentrate the drug and nutrients, leading to altered cell growth and drug response.
 - **Actionable Advice:** To minimize edge effects, fill the outer wells with sterile PBS or medium without cells.
- **Serum Lot-to-Lot Variability:** If you are using fetal bovine serum (FBS), there can be significant variability between lots, which can affect cell growth and drug sensitivity.
 - **Actionable Advice:** Test new lots of FBS before use in critical experiments and, if possible, purchase a large batch of a single lot for a series of experiments.

Question 3: I want to specifically reduce the off-target toxicity of 5-FU in my co-culture model containing both cancer and normal cells. How can I achieve this?

Possible Causes and Solutions:


- **Uridine Rescue:** The addition of uridine can competitively inhibit the incorporation of FUTP into RNA, thereby mitigating RNA-mediated toxicity. Uridine triacetate, a prodrug of uridine, is a clinically approved antidote for 5-FU overdose and severe toxicity[12][13][14].

- Experimental Protocol: Uridine Rescue
 - Determine the optimal uridine concentration: Perform a dose-response experiment with varying concentrations of uridine (e.g., 10 μ M to 1 mM) in the presence of a fixed concentration of 5-FU on your normal cell line to find the concentration that provides the best protection without affecting the cytotoxicity in your cancer cells.
 - Co-treatment: Add the determined optimal concentration of uridine to your co-culture medium at the same time as the 5-FU treatment.
 - Assess cell viability: Use a method that can distinguish between your cancer and normal cell populations (e.g., fluorescence-activated cell sorting (FACS) with cell-specific markers, or imaging with fluorescently labeled cells) to quantify the protective effect of uridine on the normal cells.
- Thymidine Supplementation: Supplementing the culture medium with thymidine can help to bypass the 5-FU-induced inhibition of thymidylate synthase by providing an exogenous source for dTTP synthesis[15]. This can partially reverse the DNA synthesis-related toxicity of 5-FU.
- Experimental Protocol: Thymidine Supplementation
 - Titrate thymidine concentration: Similar to the uridine rescue, perform a dose-response experiment with thymidine (e.g., 1 μ M to 100 μ M) on your normal cells in the presence of 5-FU. Be aware that high concentrations of thymidine can be cytotoxic[15].
 - Co-treatment: Add the optimal, non-toxic concentration of thymidine to your co-culture medium along with 5-FU.
 - Evaluate the outcome: Assess the viability of both cell types in your co-culture to determine the extent of selective protection.

Question 4: Can I modulate the metabolic pathways of 5-FU in my cell lines to study its toxicity?

Possible Causes and Solutions:

- DPD Inhibition: To mimic a DPD-deficient state or to increase the potency of 5-FU, you can use a DPD inhibitor. This will prevent the breakdown of 5-FU and increase its intracellular concentration.
 - Experimental Workflow: DPD Inhibition
 - Select a DPD inhibitor: Commercially available DPD inhibitors include eniluracil and gimeracil[6][16].
 - Determine inhibitor concentration: Perform a dose-response experiment with the DPD inhibitor alone to ensure it is not toxic to your cells at the intended concentrations.
 - Co-treatment: Pre-incubate your cells with the DPD inhibitor for a short period (e.g., 1-2 hours) before adding 5-FU.
 - Assess 5-FU cytotoxicity: Compare the IC₅₀ of 5-FU in the presence and absence of the DPD inhibitor. You should observe a significant decrease in the IC₅₀ with DPD inhibition.



[Click to download full resolution via product page](#)

Caption: Workflow for studying the effect of DPD inhibition on 5-FU toxicity.

- Modulating Thymidine Phosphorylase (TP) Expression: The expression of TP can influence the activation of certain fluoropyrimidine prodrugs.
 - Actionable Advice: You can use siRNA to knockdown TP expression or a transfection vector to overexpress it in your cell lines. This will allow you to study the role of TP in the cytotoxicity of different fluoropyrimidine compounds[3][4].

Frequently Asked Questions (FAQs)

Q1: What is the "bystander effect" in the context of fluoropyrimidine toxicity?

The bystander effect is a phenomenon where non-cancerous cells in the vicinity of cancer cells that are metabolizing a prodrug to its active form are also killed. In the context of 5-fluorocytosine (5-FC) and gene-directed enzyme prodrug therapy (GDEPT), cancer cells engineered to express cytosine deaminase convert the non-toxic 5-FC to the toxic 5-FU. This 5-FU can then diffuse to neighboring, unmodified cancer cells and induce cytotoxicity in them as well[1].

Q2: How does the duration of exposure to 5-FU affect its toxicity in vitro?

Both the concentration and the duration of exposure are critical determinants of 5-FU-induced cytotoxicity[17]. The half-life of 5-FU in plasma is very short. In vitro, continuous exposure to a lower concentration of 5-FU may be more cytotoxic than a short-term exposure to a high concentration, as it allows for sustained inhibition of thymidylate synthase and disruption of DNA/RNA synthesis.

Q3: Are there any known synergistic combinations with 5-FU that could reduce its required dose and thus its toxicity?

Yes, several compounds have been shown to act synergistically with 5-FU, potentially allowing for lower, less toxic doses. Examples include:

- Leucovorin: This is a classic example of biochemical modulation. Leucovorin enhances the binding of FdUMP to thymidylate synthase, thereby increasing the efficacy of 5-FU[2][17].
- Phytochemicals: Compounds like curcumin and geraniol have been shown to enhance the cytotoxic effects of 5-FU in colorectal cancer cells, in some cases by increasing the intracellular uptake of 5-FU[18][19].
- Other chemotherapeutic agents: Combining 5-FU with other drugs like oxaliplatin or MEK inhibitors can result in synergistic anti-cancer effects[20][21].

Q4: Can the pH of the culture medium affect 5-FU toxicity?

While not a primary mechanism of toxicity modulation, the pH of the extracellular environment can influence the activity of some cellular processes and drug transporters, which could indirectly affect 5-FU uptake and metabolism. Maintaining a stable and physiological pH in your culture medium is important for reproducible results. The use of pH-sensitive liposomal

nanoparticles for 5-FU delivery is an area of research aimed at targeted drug release in the acidic tumor microenvironment[22].

Q5: My 5-FU is dissolved in DMSO. Could the solvent be contributing to the observed toxicity?

Yes, at high concentrations, dimethyl sulfoxide (DMSO) can be toxic to cells. It is crucial to have a vehicle control in your experiments, which consists of cells treated with the same concentration of DMSO as your highest drug concentration. Typically, DMSO concentrations should be kept below 0.5% (v/v) to minimize solvent-induced toxicity.

Parameter	Potential Issue	Recommended Action
Cell Health	Mycoplasma contamination	Regularly test cultures; use certified mycoplasma-free cells.
Drug Concentration	Inaccurate dilutions	Use calibrated pipettes; ensure thorough mixing.
Experimental Design	Edge effects in plates	Fill outer wells with sterile PBS or medium without cells.
Off-target Toxicity	High sensitivity of normal cells	Consider uridine rescue or thymidine supplementation.
Metabolic Rate	Low DPD activity	Assess DPD expression; consider using a DPD inhibitor for mechanistic studies.

References

- Review of the fluoropyrimidine antidote uridine triacetate - PubMed. (n.d.). Retrieved from [\[Link\]](#)
- Cytotoxic mechanisms of 5-fluoropyrimidines. Relationships with poly(ADP-ribose) polymerase activity, DNA strand breakage and incorporation into nucleic acids - PubMed. (n.d.). Retrieved from [\[Link\]](#)

- Biochemical Modulation of 5-FU in Systemic Treatment of Advanced Colorectal Cancer | CancerNetwork. (n.d.). Retrieved from [[Link](#)]
- Biochemical modulation of 5-FU in systemic treatment of advanced colorectal cancer. (n.d.). Retrieved from [[Link](#)]
- Impact of thymidine phosphorylase surexpression on fluoropyrimidine activity and on tumour angiogenesis - NET. (n.d.). Retrieved from [[Link](#)]
- Prompt Treatment With Uridine Triacetate Improves Survival and Reduces Toxicity Due to Fluorouracil and Capecitabine Overdose or Dihydropyrimidine Dehydrogenase Deficiency - PubMed. (n.d.). Retrieved from [[Link](#)]
- [The biochemical modulation of 5-fluorouracil by leucovorin] - PubMed. (n.d.). Retrieved from [[Link](#)]
- Case report: Uridine triacetate in the management of delayed onset 5-fluorouracil toxicity. (2022). Retrieved from [[Link](#)]
- Fluoropyrimidine Toxicity: the Hidden Secrets of DPYD - Bentham Science Publisher. (2024). Retrieved from [[Link](#)]
- Uridine Triacetate for Severe Fluoropyrimidine Cardiotoxicity in a Patient With Thymidylate Synthase Gene Variants - PubMed Central. (n.d.). Retrieved from [[Link](#)]
- Correlation of thymidylate synthase, thymidine phosphorylase and dihydropyrimidine dehydrogenase with sensitivity of gastrointestinal cancer cells to 5-fluorouracil and 5-fluoro-2'-deoxyuridine - PMC - NIH. (n.d.). Retrieved from [[Link](#)]
- Impact of thymidine phosphorylase surexpression on fluoropyrimidine activity and on tumour angiogenesis - PubMed. (n.d.). Retrieved from [[Link](#)]
- Nucleoside-mediated mitigation of 5-fluorouracil-induced toxicity in synchronized murine erythroleukemic cells - PubMed. (n.d.). Retrieved from [[Link](#)]
- The dual role of thymidine phosphorylase in cancer development and chemotherapy - PubMed. (n.d.). Retrieved from [[Link](#)]

- 5-Fluorouracil (5-FU)-Induced Organ Toxicities: Mechanisms, Management, and Prevention Strategies - PubMed. (n.d.). Retrieved from [\[Link\]](#)
- Fluoropyrimidine-induced toxicity and DPD deficiency.. A case report of early onset, lethal capecitabine-induced toxicity and mini review of the literature. Uridine triacetate: Efficacy and safety as an antidote. Is it accessible outside USA? - ResearchGate. (n.d.). Retrieved from [\[Link\]](#)
- Biochemical modulation of fluorouracil with leucovorin: confirmatory evidence of improved therapeutic efficacy in advanced colorectal cancer. | Semantic Scholar. (n.d.). Retrieved from [\[Link\]](#)
- In Vitro Assessment of the Synergistic Effect of Aspirin and 5-Fluorouracil in Colorectal Adenocarcinoma Cells - MDPI. (n.d.). Retrieved from [\[Link\]](#)
- Molecular Basis of 5-Fluorouracil-related Toxicity: Lessons from Clinical Practice. (n.d.). Retrieved from [\[Link\]](#)
- What are DPD inhibitors and how do they work? - Patsnap Synapse. (2024). Retrieved from [\[Link\]](#)
- Biochemical and Clinical Pharmacology of 5-Fluorouracil - CancerNetwork. (n.d.). Retrieved from [\[Link\]](#)
- Thymidine phosphorylase and fluoropyrimidines efficacy: a Jekyll and Hyde story - PubMed. (n.d.). Retrieved from [\[Link\]](#)
- In Vitro Assessment of Fluoropyrimidine-Metabolizing Enzymes: Dihydropyrimidine Dehydrogenase, Dihydropyrimidinase, and β -Ureidopropionase - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- PharmGKB summary: fluoropyrimidine pathways - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- Innovative Strategies to Combat 5-Fluorouracil Resistance in Colorectal Cancer: The Role of Phytochemicals and Extracellular Vesicles - PMC - PubMed Central. (n.d.). Retrieved from [\[Link\]](#)

- 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- Dihydropyrimidine Dehydrogenase-Mediated Resistance to 5-Fluorouracil: Mechanistic Investigation and Solution | ACS Pharmacology & Translational Science. (2022). Retrieved from [\[Link\]](#)
- Enhancement of 5- Fluorouracil-induced In Vitro and In Vivo Radiosensitization with MEK Inhibition - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- Clinical Implications of Dihydropyrimidine Dehydrogenase Inhibition | CancerNetwork. (1997). Retrieved from [\[Link\]](#)
- Effects of 5-Fluorouracil on Morphology, Cell Cycle, Proliferation, Apoptosis, Autophagy and ROS Production in Endothelial Cells and Cardiomyocytes - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- Innovative Strategies to Combat 5-Fluorouracil Resistance in Colorectal Cancer: The Role of Phytochemicals and Extracellular Vesicles - PubMed. (n.d.). Retrieved from [\[Link\]](#)
- In vitro anti-proliferative effect of capecitabine (Xeloda) combined with mocetinostat (MGCD0103) in 4T1 breast cancer cell line by immunoblotting - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- capecitabine - Cancer Care Ontario. (n.d.). Retrieved from [\[Link\]](#)
- An in Vitro Study on Anticancer Efficacy of Capecitabine- and Vorinostat-incorporated Self-nanoemulsions - Journal of Biomedical Physics and Engineering. (n.d.). Retrieved from [\[Link\]](#)
- Innovative Strategies to Combat 5-Fluorouracil Resistance in Colorectal Cancer: The Role of Phytochemicals and Extracellular Vesicles - MDPI. (n.d.). Retrieved from [\[Link\]](#)
- Fluoropyrimidine Toxicity: the Hidden Secrets of DPYD - PubMed. (n.d.). Retrieved from [\[Link\]](#)

- Issues and limitations of available biomarkers for fluoropyrimidine-based chemotherapy toxicity, a narrative review of the literature - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- Inhibitory Effects of 5-Fluorouracil and Oxaliplatin on Human Colorectal Cancer Cell Survival Are Synergistically Enhanced by Sulindac Sulfide | Anticancer Research. (n.d.). Retrieved from [\[Link\]](#)
- Cytotoxicity of 5-fluorouracil-loaded pH-sensitive liposomal nanoparticles in colorectal cancer cell lines - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)
- Effect of 5-FU on the viability and morphological changes of A549... - ResearchGate. (n.d.). Retrieved from [\[Link\]](#)
- Management of Capecitabine Toxicities in Breast Cancer May Be Better With Dose Reduction | Targeted Oncology. (2016). Retrieved from [\[Link\]](#)
- In vitro anti-proliferative effect of capecitabine (Xeloda) combined with mocetinostat (MGCD0103) in 4T1 breast cancer cell line by immunoblotting - PubMed. (n.d.). Retrieved from [\[Link\]](#)
- Preventing Severe Fluoropyrimidine Toxicity in DPYD Carriers: MGI 10th Anniversary Symposium - YouTube. (2022). Retrieved from [\[Link\]](#)
- Implementation of pharmacogenetic testing in oncology: DPYD-guided dosing to prevent fluoropyrimidine toxicity in British Columbia - Frontiers. (n.d.). Retrieved from [\[Link\]](#)
- Novel Strategies to Improve the Anticancer Action of 5-Fluorouracil by Using Drug Delivery Systems - PubMed Central. (n.d.). Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [2. \[The biochemical modulation of 5-fluorouracil by leucovorin\] - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [3. rcastoragev2.blob.core.windows.net](https://rcastoragev2.blob.core.windows.net) [rcastoragev2.blob.core.windows.net]
- [4. Impact of thymidine phosphorylase surexpression on fluoropyrimidine activity and on tumour angiogenesis - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [5. The dual role of thymidine phosphorylase in cancer development and chemotherapy - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [6. What are DPD inhibitors and how do they work?](https://synapse.patsnap.com) [synapse.patsnap.com]
- [7. cancernetwork.com](https://cancernetwork.com) [cancernetwork.com]
- [8. Fluoropyrimidine Toxicity: the Hidden Secrets of DPYD | Bentham Science](#) [eurekaselect.com]
- [9. ar.iijournals.org](https://ar.iijournals.org) [ar.iijournals.org]
- [10. PharmGKB summary: fluoropyrimidine pathways - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [11. Frontiers | Implementation of pharmacogenetic testing in oncology: DPYD-guided dosing to prevent fluoropyrimidine toxicity in British Columbia](#) [frontiersin.org]
- [12. Review of the fluoropyrimidine antidote uridine triacetate - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [13. Prompt treatment with uridine triacetate improves survival and reduces toxicity due to fluorouracil and capecitabine overdose or dihydropyrimidine dehydrogenase deficiency - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [14. Case report: Uridine triacetate in the management of delayed onset 5-fluorouracil toxicity: A case report and review of literature - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [15. Nucleoside-mediated mitigation of 5-fluorouracil-induced toxicity in synchronized murine erythroleukemic cells - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [16. scbt.com](https://scbt.com) [scbt.com]
- [17. cancernetwork.com](https://cancernetwork.com) [cancernetwork.com]
- [18. Innovative Strategies to Combat 5-Fluorouracil Resistance in Colorectal Cancer: The Role of Phytochemicals and Extracellular Vesicles - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [19. mdpi.com](https://mdpi.com) [mdpi.com]
- [20. Enhancement of 5- Fluorouracil-induced In Vitro and In Vivo Radiosensitization with MEK Inhibition - PMC](#) [pmc.ncbi.nlm.nih.gov]

- [21. Inhibitory Effects of 5-Fluorouracil and Oxaliplatin on Human Colorectal Cancer Cell Survival Are Synergistically Enhanced by Sulindac Sulfide | Anticancer Research \[ar.iarjournals.org\]](#)
- [22. Cytotoxicity of 5-fluorouracil-loaded pH-sensitive liposomal nanoparticles in colorectal cancer cell lines - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Technical Support Center: Mitigating Fluoropyrimidine Toxicity In Vitro]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1332462/docs#technical-support-center-mitigating-fluoropyrimidine-toxicity-in-vitro\]](https://www.benchchem.com/product/b1332462/docs#technical-support-center-mitigating-fluoropyrimidine-toxicity-in-vitro)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

